Cas no 4850-82-2 (Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester)

• Product name: Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester
• CAS No: 4850-82-2
• MF: C₁₈H₁₆O₄
• MW: 296.31724
• CID: 331107
• PubChem ID: 78563

Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-benzoyl-b-oxo-, ethyl ester
• ethyl 2-benzoyl-3-oxo-3-phenylpropionate
• ethyl 2-benzoyl-3-oxo-3-phenylpropanoate
• UNII-RTX9NA3M2E
• EINECS 225-442-3
• Benzenepropanoic acid, alpha-benzoyl-beta-oxo-, ethyl ester
• NS00031804
• NSC-631498
• NSC631498
• NSC-97363
• Dibenzoylacetic acid, ethyl ester
• 4850-82-2
• ethyl 2-benzoyl-3-oxo-3-phenyl-propanoate
• NSC97363
• DTXSID00197545
• Ethyl alpha-benzoyl-beta-oxobenzenepropanoate
• NSC 97363
• RTX9NA3M2E

• Inchi： InChI=1S/C18H16O4/c1-2-22-18(21)15(16(19)13-9-5-3-6-10-13)17(20)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
• InChI Key： JHWPTSCKSATEQK-UHFFFAOYSA-N
• SMILES： CCOC(C(C(C1=CC=CC=C1)=O)C(C1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.184
• Boiling Point: 433°Cat760mmHg
• Flash Point: 190.9°C
• Refractive Index: 1.564
• PSA: 60.44
• LogP: 2.93150